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RO 5263397 RO 5263397 RO5263397 is a selective TAAR 1 agonist. RO5263397 was efficacious in reducing cocaine-mediated behaviors. RO5263397 dose-dependently prevented cocaine-induced lowering of ICSS thresholds. TAAR1 stimulation effectively suppresses the rewarding and reinforcing effects of cocaine in self-administration and ICSS models, supporting the candidacy of TAAR1 as a drug discovery target for cocaine addiction.
Brand Name: Vulcanchem
CAS No.: 1357266-05-7
VCID: VC0049634
InChI: InChI=1S/C10H11FN2O/c1-6-7(3-2-4-8(6)11)9-5-14-10(12)13-9/h2-4,9H,5H2,1H3,(H2,12,13)/t9-/m1/s1
SMILES: CC1=C(C=CC=C1F)C2COC(=N2)N
Molecular Formula: C10H11FN2O
Molecular Weight: 194.209

RO 5263397

CAS No.: 1357266-05-7

Reference Standards

VCID: VC0049634

Molecular Formula: C10H11FN2O

Molecular Weight: 194.209

RO 5263397 - 1357266-05-7

CAS No. 1357266-05-7
Product Name RO 5263397
Molecular Formula C10H11FN2O
Molecular Weight 194.209
IUPAC Name (4S)-4-(3-fluoro-2-methylphenyl)-4,5-dihydro-1,3-oxazol-2-amine
Standard InChI InChI=1S/C10H11FN2O/c1-6-7(3-2-4-8(6)11)9-5-14-10(12)13-9/h2-4,9H,5H2,1H3,(H2,12,13)/t9-/m1/s1
Standard InChIKey IOHOUWIYOVWGHV-SECBINFHSA-N
SMILES CC1=C(C=CC=C1F)C2COC(=N2)N
Appearance Solid powder
Description RO5263397 is a selective TAAR 1 agonist. RO5263397 was efficacious in reducing cocaine-mediated behaviors. RO5263397 dose-dependently prevented cocaine-induced lowering of ICSS thresholds. TAAR1 stimulation effectively suppresses the rewarding and reinforcing effects of cocaine in self-administration and ICSS models, supporting the candidacy of TAAR1 as a drug discovery target for cocaine addiction.
Synonyms (4S)​-4-​(3-​Fluoro-​2-​methylphenyl)​-​4,​5-​dihydro-2-​oxazolamine
PubChem Compound 56835991
Last Modified Nov 11 2021
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